Cas no 1306739-12-7 (1H-pyrazolo[4,3-c]pyridine, 3-[[(3-fluorophenyl)methoxy]methyl]-4,5,6,7-tetrahydro-1-methyl-, hydrochloride)

• Product Name: 1H-pyrazolo[4,3-c]pyridine, 3-[[(3-fluorophenyl)methoxy]methyl]-4,5,6,7-tetrahydro-1-methyl-, hydrochloride
• CAS No: 1306739-12-7
• Molecular Formula: C₁₅H₁₈FN₃O
• Molecular Weight: 275.3213
• CID: 5059409

1H-pyrazolo[4,3-c]pyridine, 3-[[(3-fluorophenyl)methoxy]methyl]-4,5,6,7-tetrahydro-1-methyl-, hydrochloride Properties

Names and Identifiers

• 3-(((3-Fluorobenzyl)oxy)methyl)-1-methyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine
• 1H-pyrazolo[4,3-c]pyridine, 3-[[(3-fluorophenyl)methoxy]methyl]-4,5,6,7-tetrahydro-1-methyl-, hydrochloride

• InChIKey： HADDGEDAYKBKRK-UHFFFAOYSA-N
• Inchi： 1S/C15H18FN3O/c1-19-15-5-6-17-8-13(15)14(18-19)10-20-9-11-3-2-4-12(16)7-11/h2-4,7,17H,5-6,8-10H2,1H3
• SMILES： FC1=C([H])C([H])=C([H])C(=C1[H])C([H])([H])OC([H])([H])C1C2C([H])([H])N([H])C([H])([H])C([H])([H])C=2N(C([H])([H])[H])N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Heavy Atom Count: 20
• Complexity: 318
• XLogP3: 1
• Topological Polar Surface Area: 39.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers